N-(2-ethoxyphenyl)-1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-1H-pyrazole-4-carboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-3-[(3-fluorophenyl)methoxy]-1-[(3-fluorophenyl)methyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C26H23F2N3O3/c1-2-33-24-12-4-3-11-23(24)29-25(32)22-16-31(15-18-7-5-9-20(27)13-18)30-26(22)34-17-19-8-6-10-21(28)14-19/h3-14,16H,2,15,17H2,1H3,(H,29,32)
• InChI Key: RMJVCKQWQJFHDH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=CN(N=C2OCC3=CC(=CC=C3)F)CC4=CC(=CC=C4)F
• Molecular Formula: C26H23F2N3O3
• Molecular Weight: 463.5 g/mol

Description

N-(2-ethoxyphenyl)-1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C26H23F2N3O3 and its molecular weight is 463.485. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Compounds with a pyrazole core structure have been synthesized and characterized for their potential applications in various fields, including medicinal chemistry and agriculture. For example, pyrazolo[1,5-a]pyrimidine derivatives and Schiff bases have been synthesized and evaluated for their cytotoxic activity against cancer cell lines, showcasing the chemical versatility and bioactivity potential of pyrazole derivatives (Hassan, Hafez, & Osman, 2015).

Cytotoxic Activity

• Certain pyrazole derivatives have been studied for their in vitro cytotoxic activities against cancer cells, indicating their potential use in cancer research and treatment. For instance, novel 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have shown cytotoxic effects against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014).

Herbicidal Activity

• Pyrazole-4-carboxamide derivatives have been synthesized and evaluated for their herbicidal activity, highlighting the potential agricultural applications of such compounds. These derivatives showed promising activity against various weeds, suggesting their use in developing new herbicides (Ohno et al., 2004).

Anticancer Activity

• Research on pyrazole derivatives also extends to their anticancer activity. New series of 4-(4-methoxybenzylidene)-2-substitutedphenyl-5(4H)-oxazolone scaffolds derived from pyrazole compounds have been evaluated against human cancer cell lines, showing significant activity, especially against hepatocellular and colorectal carcinoma cell lines (2020).